Cas no 252914-61-7 (2-Thiophenecarboxylicacid, 3-(chloromethyl)-5-(1,1-dimethylethyl)-, methyl ester)

2-Thiophenecarboxylicacid, 3-(chloromethyl)-5-(1,1-dimethylethyl)-, methyl ester structure
252914-61-7 structure
Product Name:2-Thiophenecarboxylicacid, 3-(chloromethyl)-5-(1,1-dimethylethyl)-, methyl ester
CAS No:252914-61-7
MF:C11H15ClO2S
MW:246.753601312637
CID:246576
PubChem ID:615834
Update Time:2025-04-19

2-Thiophenecarboxylicacid, 3-(chloromethyl)-5-(1,1-dimethylethyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Thiophenecarboxylicacid, 3-(chloromethyl)-5-(1,1-dimethylethyl)-, methyl ester
    • METHYL 5-(TERT-BUTYL)-3-(CHLOROMETHYL)THIOPHENE-2-CARBOXYLATE
    • methyl 5-tert-butyl-3-(chloromethyl)thiophene-2-carboxylate
    • 252914-61-7
    • Thiophene-2-carboxylic acid, 5-tert-butyl-3-chloromethyl-, methyl ester
    • NFZZRCUNYOSAMK-UHFFFAOYSA-N
    • AKOS024388878
    • DTXSID30346862
    • Methyl 5-tert-butyl-3-(chloromethyl)-2-thiophenecarboxylate #
    • FT-0756375
    • Inchi: 1S/C11H15ClO2S/c1-11(2,3)8-5-7(6-12)9(15-8)10(13)14-4/h5H,6H2,1-4H3
    • InChI Key: NFZZRCUNYOSAMK-UHFFFAOYSA-N
    • SMILES: ClCC1=C(C(=O)OC)SC(=C1)C(C)(C)C

Computed Properties

  • Exact Mass: 246.04800
  • Monoisotopic Mass: 246.0481286g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 237
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 54.5Ų

Experimental Properties

  • Density: 1.168
  • Boiling Point: 335°Cat760mmHg
  • Flash Point: 156.4°C
  • Refractive Index: 1.523
  • PSA: 54.54000
  • LogP: 3.57100

2-Thiophenecarboxylicacid, 3-(chloromethyl)-5-(1,1-dimethylethyl)-, methyl ester Security Information

  • Hazard Statement: Irritant
  • Hazardous Material Identification: Xi
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